Cas no 146328-87-2 (5-Cyano-2-fluorobenzoic acid)

• Product Name: 5-Cyano-2-fluorobenzoic acid
• CAS No: 146328-87-2
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD03094321
• CID: 135156
• PubChem ID: 2778462
• Update Time: 2025-04-19

5-Cyano-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-fluorobenzoic acid
• Benzoic acid,5-cyano-2-fluoro-
• 3-Carboxy-4-fluorobenzonitrile
• 5-CYANO-2-FLUOROBENZOIC ACID 5-
• 5-cyano-2-fluoro-benzoic Acid
• BENZOIC ACID, 5-CYANO-2-FLUORO-
• 2-Fluoro-5-cyanobenzoic acid
• PubChem4605
• UQXVUTYCTZULCD-UHFFFAOYSA-N
• SBB064316
• CM12625
• RP22772
• AS01839
• AB0022350
• ST2406231

• MDL： MFCD03094321
• Inchi： 1S/C8H4FNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： UQXVUTYCTZULCD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C(=O)O

Computed Properties

• Exact Mass: 165.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),
• PSA: 61.09000
• LogP: 1.39558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives